ethyl N-{[(3-chlorophenyl)amino]carbonyl}-beta-alaninate

• IUPAC Name: ethyl 3-[(3-chlorophenyl)carbamoylamino]propanoate
• InChI: InChI=1S/C12H15ClN2O3/c1-2-18-11(16)6-7-14-12(17)15-10-5-3-4-9(13)8-10/h3-5,8H,2,6-7H2,1H3,(H2,14,15,17)
• InChI Key: NBHSFSDMPDATRK-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CCNC(=O)NC1=CC(=CC=C1)Cl
• Molecular Formula: C12H15ClN2O3
• Molecular Weight: 270.71 g/mol

Description

Ethyl N-{[(3-chlorophenyl)amino]carbonyl}-beta-alaninate, also known as ethyl 3-(3-chlorophenyl)carbamoylalaninate, is a chemical compound with the molecular formula C13H14ClNO3. It is a white to off-white crystalline powder that is soluble in organic solvents. This compound has gained significant attention in the scientific community due to its potential applications in various fields, including medicinal chemistry, drug discovery, and agrochemicals.

Mechanism of Action

The mechanism of action of ethyl N-{[(3-chlorophenyl)amino]carbonyl}-beta-alaninate N-{[(3-chlorophenyl)amino]carbonyl}-beta-alaninate is not fully understood. However, it is believed to exert its anticancer activity by inducing apoptosis, or programmed cell death, in cancer cells. This compound has also been shown to inhibit the growth and proliferation of cancer cells by disrupting the cell cycle.
Biochemical and Physiological Effects
Ethyl N-{[(3-chlorophenyl)amino]carbonyl}-beta-alaninate has been shown to have a range of biochemical and physiological effects. In addition to its anticancer and anti-inflammatory properties, this compound has been shown to exhibit antioxidant activity, which may be beneficial in preventing oxidative damage and reducing the risk of chronic diseases.

Advantages and Limitations for Lab Experiments

One of the major advantages of using ethyl N-{[(3-chlorophenyl)amino]carbonyl}-beta-alaninate N-{[(3-chlorophenyl)amino]carbonyl}-beta-alaninate in lab experiments is its high purity and stability, which allows for accurate and reproducible results. However, one limitation of this compound is its relatively low solubility in water, which may require the use of organic solvents in experiments.

Future Directions

There are many potential future directions for research on ethyl N-{[(3-chlorophenyl)amino]carbonyl}-beta-alaninate N-{[(3-chlorophenyl)amino]carbonyl}-beta-alaninate. One area of interest is the development of novel anticancer drugs based on this compound, either as a lead compound or as a template for further optimization. Another area of research is the investigation of the mechanism of action of this compound, which may provide insights into the development of new therapies for cancer and other diseases. Additionally, the potential use of ethyl N-{[(3-chlorophenyl)amino]carbonyl}-beta-alaninate N-{[(3-chlorophenyl)amino]carbonyl}-beta-alaninate as an agrochemical or insecticide is an area that warrants further exploration.

Scientific Research Applications

Ethyl N-{[(3-chlorophenyl)amino]carbonyl}-beta-alaninate has been extensively studied for its potential applications in medicinal chemistry. It has been shown to exhibit significant anticancer activity against various cancer cell lines, including breast, lung, and colon cancer. This compound has also been investigated for its potential use as an anti-inflammatory agent, with promising results in animal models.